2-Ethyl-2H-naphtho[1,8-cd]isothiazole 1,1-dioxide

• Molecular Formula: C12H11NO2S
• Molecular Weight: 233.29 g/mol
• IUPAC Name: 3-ethyl-2λ6-thia-3-azatricyclo[6.3.1.04,12]dodeca-1(11),4,6,8(12),9-pentaene 2,2-dioxide
• InChI: InChI=1S/C12H11NO2S/c1-2-13-10-7-3-5-9-6-4-8-11(12(9)10)16(13,14)15/h3-8H,2H2,1H3
• InChI Key: FMQSQMHNQGKEMO-UHFFFAOYSA-N
• SMILES: CCN1C2=CC=CC3=C2C(=CC=C3)S1(=O)=O

Description

LSM-21110 is a sulfonic acid derivative and a member of naphthalenes.

Scientific Research Applications

Molecular Structures and Modelling

• Crystal Structures and Molecular Modelling: The molecular structures of various naphthalene derivatives, including naphtho[1,8-cd][1,2]dithiole 1,1-dioxide (a close relative of the compound ), have been studied to understand the distortion effects imposed by the naphthalene backbone and oxidation levels at sulfur (Aucott et al., 2004).

Chemical Synthesis and Characterization

• Bimetallic Iridium(II) Complexes: Research on the preparation and characterization of bimetallic iridium(II) complexes involving derivatised bridging naphthalene-1,8-disulfur or 4,5-dithiolato acephenanthrylene ligands, including naphtho[1,8-cd][1,2]dithiole 1,1-dioxide, highlights their potential in organometallic chemistry (Aucott et al., 2004).

Biological Applications

• Biodesulfurization Studies: Mycobacterium phlei WU-F1, known for its desulfurizing ability, can degrade naphtho[2,1-b]thiophene derivatives (related to the compound ) under high-temperature conditions, indicating potential applications in biodesulfurization processes (Furuya et al., 2001).

Pharmaceutical Chemistry

• Synthesis of Cyclic Sulfonamides: Novel cyclic sulfonamides, such as substituted hexahydrobenzo[d]isothiazole 1,1-dioxides, have been synthesized for potential applications in pharmaceutical chemistry (Greig et al., 2001).

Organic Chemistry Reactions

• [π4+π2] Cycloadditions of Isothiazole Derivatives: Studies have investigated the dienophilic transformations and 1,3-dipolar cycloadditions involving isothiazol-3(2H)-one 1,1-dioxides, relevant to the structure and reactivity of the compound (Schulze et al., 2003).

X-Ray Structural Analysis

• X-Ray Molecular and Crystal Structures: The study of 1-(alkyl- or aryl-sulfinyl)naphthalenes, including variants with electron-withdrawing substituents similar to 2-Ethyl-2H-naphtho[1,8-cd]isothiazole 1,1-dioxide, has provided insights into ligand-coupling reactions and atropisomer formation (Baker et al., 1995).